
Application Notes and Protocols for Paquinimod
In Vivo Dosage in Mouse Models

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Paquinimod

Cat. No.: B609837 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed application notes and protocols for the in vivo administration

of Paquinimod in various mouse models of inflammatory and autoimmune diseases. The

information is compiled from multiple preclinical studies to guide researchers in designing and

executing their own experiments.

Overview and Mechanism of Action
Paquinimod (ABR-215757) is an orally active immunomodulatory compound belonging to the

quinoline-3-carboxamide class. Its primary mechanism of action involves binding to the S100A9

protein, which prevents its interaction with key receptors such as Toll-like receptor 4 (TLR4)

and the Receptor for Advanced Glycation Endproducts (RAGE)[1]. This inhibition disrupts

downstream inflammatory signaling pathways, making Paquinimod a therapeutic candidate for

a range of autoimmune and inflammatory conditions. Efficacy has been demonstrated in

several mouse models, including those for systemic lupus erythematosus (SLE), type 1

diabetes (T1D), liver fibrosis, and systemic sclerosis[1][2][3][4].
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Caption: Paquinimod inhibits S100A9, preventing TLR4/RAGE activation.

Quantitative Data Summary: Paquinimod Dosage in
Mouse Models
The following tables summarize the dosages and administration details of Paquinimod used in

various preclinical mouse models. The most common route of administration is oral, via

drinking water, which allows for continuous drug exposure.
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Mouse Model Disease Model
Paquinimod
Dosage
(mg/kg/day)

Administration
Route

Key Findings

MRL-lpr/lpr

Systemic Lupus

Erythematosus

(SLE)

0.04, 0.2 Drinking Water

Dose-dependent

inhibition of

disease

progression,

comparable to

prednisolone.[5]

[6]

NOD (Non-obese

diabetic)

Type 1 Diabetes

(T1D)
0.04, 0.2, 1, 5 Drinking Water

Dose-dependent

reduction in

diabetes

incidence and

delayed onset.[2]

[7]

N-IF (NOD-

Inflammation

Fibrosis)

Liver Fibrosis

Not specified,

administered in

drinking water

Drinking Water

Reduced liver

inflammation and

regression of

fibrosis.[3]

C57BL/6
Neutrophilic

Asthma
0.1, 1, 10, 25 Drinking Water

Significant

reduction in

airway

inflammation at

doses >1

mg/kg/day.[6]

Tsk-1 (Tight skin

1)

Systemic

Sclerosis
5, 25 Drinking Water

Reduction in skin

thickness,

myofibroblasts,

and

hydroxyproline

content.[4]

C57BL/6 Immune-

mediated

0.5, 25 Drinking Water No significant

prevention of
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Glomerulonephrit

is

immune-

mediated

glomerulonephriti

s.[8]

C57BL/6

Bleomycin-

induced

Pulmonary

Fibrosis

10

(intraperitoneal)

Intraperitoneal

Injection

Ameliorated

fibrotic

pathological

changes in the

lungs.[9]

Experimental Protocols
Preparation of Paquinimod Solution for Oral
Administration
Objective: To prepare a stock solution of Paquinimod for administration in the drinking water of

mice.

Materials:

Paquinimod powder

Vehicle (e.g., sterile water)

Standard mouse drinking bottles

Scale

Magnetic stirrer and stir bar

pH meter (optional)

Procedure:

Calculate the required concentration:
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Determine the average daily water consumption of the mouse strain being used (typically

3-5 mL/day for an adult mouse).

Determine the average body weight of the mice.

Use the following formula to calculate the concentration of Paquinimod in the drinking

water:

Concentration (mg/mL) = (Desired Dose (mg/kg/day) * Average Body Weight (kg)) /

Average Daily Water Intake (mL/day)

Dissolution:

Weigh the required amount of Paquinimod powder.

Add the powder to the appropriate volume of drinking water in a sterile container.

Stir the solution using a magnetic stirrer until the Paquinimod is completely dissolved.

Paquinimod is generally water-soluble.

pH Adjustment (if necessary):

Check the pH of the final solution. If it deviates significantly from neutral (pH 7.0-7.4),

adjust as needed to ensure palatability and stability.

Administration:

Transfer the Paquinimod-containing water to the drinking bottles.

Replace the drinking water in the mouse cages with the Paquinimod solution.

Prepare fresh solution at least once a week, or more frequently if stability is a concern.

Monitor for any precipitation.

Monitoring:

Measure the volume of water consumed per cage daily or every few days to monitor the

actual dose being administered and adjust the concentration if necessary.
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General In Vivo Experimental Workflow
Objective: To provide a general workflow for conducting an in vivo study with Paquinimod in a

mouse model of disease.
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Caption: Generalized workflow for in vivo Paquinimod studies in mice.
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Protocol:

Animal Acclimatization: Upon arrival, allow mice to acclimatize to the facility for at least one

week before the start of the experiment.

Baseline Measurements and Randomization: Before disease induction or treatment, record

baseline parameters such as body weight. Randomly assign mice to treatment groups (e.g.,

vehicle control, Paquinimod low dose, Paquinimod high dose).

Disease Induction (if applicable): For models where the disease is induced (e.g., EAE,

collagen-induced arthritis, bleomycin-induced fibrosis), follow the established protocol for

disease induction. For spontaneous models (e.g., NOD, MRL-lpr), this step is omitted.

Treatment Administration:

Prophylactic Treatment: Start Paquinimod administration before or at the time of disease

induction/onset.

Therapeutic Treatment: Initiate Paquinimod treatment after the establishment of clinical

signs of the disease.

Administer Paquinimod or vehicle control as described in Protocol 3.1.

In-life Monitoring:

Monitor animal health daily.

Record body weights regularly (e.g., 2-3 times per week).

For specific disease models, perform regular clinical scoring (e.g., arthritis score, EAE

clinical score, skin thickness measurements).

Endpoint and Sample Collection:

At the predetermined experimental endpoint, euthanize the mice according to approved

protocols.
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Collect blood via cardiac puncture for serum or plasma analysis (e.g., autoantibodies,

cytokines).

Harvest relevant tissues (e.g., spleen, lymph nodes, kidneys, skin, lungs) for further

analysis.

Ex Vivo Analysis:

Histology: Fix tissues in formalin and embed in paraffin for histological staining (e.g., H&E,

Masson's trichrome) to assess inflammation and fibrosis.

Flow Cytometry: Prepare single-cell suspensions from lymphoid organs or infiltrated

tissues to analyze immune cell populations.

Gene Expression Analysis: Isolate RNA from tissues for qPCR or RNA-sequencing.

Protein Analysis: Homogenize tissues to measure protein levels via ELISA or Western blot.

Concluding Remarks
The provided data and protocols offer a comprehensive guide for the in vivo use of

Paquinimod in mouse models. The optimal dosage and treatment regimen can vary

depending on the specific mouse model, disease severity, and experimental goals. It is

therefore recommended to perform pilot studies to determine the most effective dose for a

particular application. Researchers should always adhere to institutional guidelines for animal

care and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b609837?utm_src=pdf-body
https://www.benchchem.com/product/b609837?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Treatment-with-paquinimod-reduces-influx-of-inflammatory-cells-into-the-CNS-C57BL-6-mice_fig1_236059306
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Paquinimod prevents development of diabetes in the non-obese diabetic (NOD) mouse -
PMC [pmc.ncbi.nlm.nih.gov]

3. The immunomodulatory quinoline-3-carboxamide paquinimod reverses established
fibrosis in a novel mouse model for liver fibrosis - PMC [pmc.ncbi.nlm.nih.gov]

4. Paquinimod reduces skin fibrosis in tight skin 1 mice, an experimental model of systemic
sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Pharmacokinetics, tolerability, and preliminary efficacy of paquinimod (ABR-215757), a
new quinoline-3-carboxamide derivative: studies in lupus-prone mice and a multicenter,
randomized, double-blind, placebo-controlled, repeat-dose, dose-ranging study in patients
with systemic lupus erythematosus - PubMed [pubmed.ncbi.nlm.nih.gov]

6. Inhibitory Effect of Paquinimod on a Murine Model of Neutrophilic Asthma Induced by
Ovalbumin with Complete Freund's Adjuvant - PMC [pmc.ncbi.nlm.nih.gov]

7. medchemexpress.com [medchemexpress.com]

8. Treatment with Quinoline-3-carboxamide does not successfully prevent immune-mediated
glomerulonephritis in mice | Nefrología [revistanefrologia.com]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for Paquinimod In Vivo
Dosage in Mouse Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609837#paquinimod-in-vivo-dosage-for-mouse-
models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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